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Compound of Interest

7-Bromo-4-chloro-8-
Compound Name:

methylquinoline

Cat. No.: B1371734

Technical Guide: 7-Bromo-4-chloro-8-
methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure and key
physicochemical properties of 7-Bromo-4-chloro-8-methylquinoline, a halogenated quinoline
derivative of interest in medicinal chemistry and drug discovery.

Core Molecular Data

The fundamental properties of 7-Bromo-4-chloro-8-methylquinoline are summarized below.
This data is essential for experimental design, analytical method development, and
computational modeling.
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Property Value Source
Molecular Formula C10H7BrCIN [1]
Molecular Weight 256.53 g/mol [1]

CAS Number 1189106-50-0 [1]
Physical Form Solid

InChi Key UPJFHRDSKRYSLG- 2]

UHFFFAOYSA-N

Canonical SMILES Cclc(Br)ccc2c(Cl)cencl?2

Molecular Structure

The two-dimensional chemical structure of 7-Bromo-4-chloro-8-methylquinoline is depicted
below. The quinoline core is substituted with a bromine atom at the 7-position, a chlorine atom
at the 4-position, and a methyl group at the 8-position.
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Molecular structure of 7-Bromo-4-chloro-8-methylquinoline.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the specific synthesis and analysis of 7-
Bromo-4-chloro-8-methylquinoline are not readily available in the public domain. However,
general synthetic strategies for related quinoline derivatives often involve multi-step reactions.
For instance, the synthesis of substituted quinolines can be achieved through methods like the
Combes quinoline synthesis or metal-catalyzed cross-coupling reactions to introduce the
halogen and methyl substituents onto the quinoline scaffold.

Researchers interested in synthesizing this compound may consider adapting procedures from
the synthesis of structurally similar molecules, such as other halogenated 8-methylquinolines. It
is important to note that Sigma-Aldrich provides this compound to early discovery researchers
without collected analytical data, and the buyer assumes responsibility for confirming the
product's identity and purity.[3]

Signaling Pathways and Biological Activity

Currently, there is no specific information available in published literature detailing the signaling
pathways modulated by 7-Bromo-4-chloro-8-methylquinoline or its comprehensive biological
activity profile. As a halogenated quinoline, it belongs to a class of compounds known for a
wide range of biological activities. Further research and screening are required to elucidate its
potential therapeutic applications and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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